Cas no 111822-45-8 (1H-Thieno[3,4-d]imidazole-4-pentanamide,N-(2-aminoethyl)hexahydro-2-oxo-, hydrochloride (1:1), (3aS,4S,6aR)-)

• Product Name: 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-(2-aminoethyl)hexahydro-2-oxo-, hydrochloride (1:1), (3aS,4S,6aR)-
• CAS No: 111822-45-8
• MF: C₁₂H₂₃ClN₄O₂S
• MW: 322.854620218277
• CID: 155495
• PubChem ID: 88254973
• Update Time: 2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanamide,N-(2-aminoethyl)hexahydro-2-oxo-, hydrochloride (1:1), (3aS,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-(2-aminoethyl)hexahydro-2-oxo-, hydrochloride (1:1), (3aS,4S,6aR)-
• N-(2-Aminoethyl)biotinamide hydrochloride
• N-(2-Aminoethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl) pentanamide
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-(2-aminoethyl)hexahydro-2-oxo-,monohydrochloride, [3aS-(3aa,4b,6aa)]-
• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-(2-aminoethyl)hexahydro-2-oxo-, monohydrochloride, (3aS,4S,6aR)- (9CI)
• Neurobiotin
• N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide hydrochloride
• 1H-Thieno[3,4-d]iMidazole-4-pentanaMide, N-(2-aMinoethyl)hexahydro-2-oxo-, Monohydrochloride, (3aS,4S,6aR)-
• J-002640
• CS-W009880
• 111822-45-8
• N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamidehydrochloride
• BS-50672
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-aminoethyl)pentanamide;hydrochloride
• SCHEMBL8147632
• E82983
• N-(2-aminoethyl) biotinamide hydrochloride
• MFCD29916930
• 1H-Thieno[3,4-d]iMidazole-4-pentanaMide, N-(2-aMinoethyl)hexahydro-2-oxo-, Monohydrochloride, (3aS,4
• Neuronal tracer (Biotin Amino derivative) (same structure as NeurobiotinTM]
• HB7672
• 5-[(3aS,4S,6aR)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-aminoethyl)pentanamide hydrochloride

• Inchi： 1S/C12H22N4O2S.ClH/c13-5-6-14-10(17)4-2-1-3-9-11-8(7-19-9)15-12(18)16-11;/h8-9,11H,1-7,13H2,(H,14,17)(H2,15,16,18);1H/t8-,9-,11-;/m0./s1
• InChI Key： UWYKXZBFDOWDHO-GRIHUTHFSA-N
• SMILES： Cl.S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCN)=O)NC(N2)=O

Computed Properties

• Exact Mass: 322.1230249g/mol
• Monoisotopic Mass: 322.1230249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų